Cas no 1448858-50-1 (2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone)
1448858-50-1 structure
Product Name:2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone
CAS No:1448858-50-1
MF:C9H5F6NO
MW:257.132523298264
CID:2621143
Update Time:2023-08-07
2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties
Names and Identifiers
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- 2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone
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- Inchi: 1S/C9H5F6NO/c10-8(11,12)5-3-1-2-4(6(5)16)7(17)9(13,14)15/h1-3H,16H2
- InChI Key: PRLNOFWIIWOPDH-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(C(C(F)(F)F)=O)=C1N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 297
- XLogP3: 3.5
- Topological Polar Surface Area: 43.1
2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
1448858-50-1 (2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone) Related Products
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